Cas no 671-59-0 ((2Z)-1-chloropropan-2-one oxime)

(2Z)-1-chloropropan-2-one oxime Properties

Names and Identifiers

• (2Z)-1-chloropropan-2-one oxime
• (NZ)-N-(1-chloropropan-2-ylidene)hydroxylamine
• 1-Chloro-2-propanone oxime
• BRN 1737968
• 1-chloroacetoxime
• 671-59-0
• SCHEMBL13990218
• 2-Propanone, 1-chloro-, oxime
• 3-01-00-02749 (Beilstein Handbook Reference)
• (e)-1-chloro-2-propanone oxime
• +Expand

• InChIKey： ADYDCWWHQBOFHC-HYXAFXHYSA-N
• Inchi： InChI=1S/C3H6ClNO/c1-3(2-4)5-6/h6H,2H2,1H3/b5-3-
• SMILES： CC(=NO)CCl

Computed Properties

• Exact Mass: 107.01388
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 107.013792
• Heavy Atom Count: 6
• Complexity: 61.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 32.6

Experimental Properties

• PSA: 32.59
• Refractive Index: 1.457
• Boiling Point: 194.5°C at 760 mmHg
• Flash Point: 71.4°C
• Density: 1.18